Cas no 1215522-54-5 (2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3)
2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 Chemical and Physical Properties
Names and Identifiers
-
- 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3
-
- Inchi: 1S/C10H12N4O4S/c1-6(13-14-11)10(15)7-3-4-8(18-2)9(5-7)19(12,16)17/h3-6H,1-2H3,(H2,12,16,17)
- InChI Key: ICHKWKOXWTUWKF-UHFFFAOYSA-N
- SMILES: c1cc(C(=O)C(N=[N+]=[N-])C)cc(S(=O)(=O)N)c1OC
2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A874592-100mg |
2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 |
1215522-54-5 | ≥98 atom % D | 100mg |
¥4,664.00 | 2022-09-03 | |
| TRC | A850327-2.5mg |
2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 |
1215522-54-5 | 2.5mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A850327-25mg |
2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 |
1215522-54-5 | 25mg |
$ 1487.00 | 2023-04-19 |
2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3
Professional Introduction to 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 (CAS No. 1215522-54-5)
2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique molecular structure, plays a crucial role in the synthesis of various bioactive molecules. The presence of a triazole moiety and a sulfonamide group in its structure enhances its reactivity and makes it a valuable intermediate in the creation of novel therapeutic agents.
The compound's molecular formula, C11H11D3N5O4S, underscores its complexity and the diverse functional groups it encompasses. These functional groups contribute to its versatility, allowing it to participate in a wide range of chemical reactions essential for drug discovery. The use of deuterium-labeled versions, such as 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3, is particularly useful in studying metabolic pathways and degradation mechanisms without interference from natural isotopes.
In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and inflammatory diseases. The azido group present in this compound is a well-known handle for introducing functional diversity during synthetic processes. This feature has been exploited in the development of click chemistry applications, where it serves as a precursor for creating stable biaryl linkages. Such linkages are critical in designing small-molecule inhibitors that can modulate protein-protein interactions with high specificity.
The sulfonamide moiety, another key feature of this compound, is widely recognized for its pharmacological properties. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticonvulsant activities. Their structural motif is frequently incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. In the context of 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3, this group likely contributes to the compound's potential as a building block for next-generation therapeutics.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 with greater accuracy. Molecular modeling studies suggest that this compound can serve as a scaffold for designing molecules that interact with specific biological targets. For instance, its structure may be modified to enhance binding to enzymes or receptors involved in disease pathways. This approach aligns with the growing trend toward rational drug design, where computational tools are leveraged to accelerate the discovery process.
The synthesis of 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of deuterium atoms into the molecule presents additional challenges but also offers advantages in studying reaction mechanisms and metabolic fate. Techniques such as NMR spectroscopy are essential for verifying the structural integrity of this compound throughout its synthesis and purification.
In clinical research, compounds like 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 are often used as intermediates in the development of novel drugs. Their structural features allow them to be incorporated into larger molecules that exhibit therapeutic effects. For example, derivatives of this compound have been explored as potential candidates for treating neurological disorders by modulating neurotransmitter activity. The ability to label these intermediates with deuterium provides valuable insights into their pharmacokinetic profiles.
The role of sulfonamides in drug development continues to evolve with new discoveries being made regularly. Researchers are increasingly interested in how these moieties can be tailored to improve drug efficacy and reduce side effects. The incorporation of an azido group into sulfonamide-based structures opens up new possibilities for generating diverse chemical libraries for high-throughput screening. This strategy has been successful in identifying lead compounds that undergo further optimization.
The use of deuterium-labeled compounds like 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 also supports regulatory requirements for drug metabolism studies. Regulatory agencies often require detailed information on how drugs are processed by the body before they can be approved for clinical use. Deuterium labeling allows researchers to track these compounds through metabolic pathways without interference from endogenous isotopes, providing clearer data on their disposition.
In conclusion, 2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3 represents an important advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for synthesizing bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to leverage its properties, this compound is likely to remain at the forefront of drug discovery efforts worldwide.
1215522-54-5 (2-Azido-1-(4’-methoxy-3’-sulfonamidophenyl)-1-propanone-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)